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Cat. No.: B15051421

Get Quote

Abstract
(2R,5S)-Thiolane-2,5-dicarboxamide is a critical cis-configured heterocyclic scaffold used in

the synthesis of peptidomimetics, protease inhibitors, and biotin analogues. Its production at

scale is often bottlenecked by stereochemical control and the handling of organosulfur

reagents. This guide presents a robust, three-step protocol leveraging the "Double Inversion"

strategy to convert meso-2,5-dibromoadipate into the thermodynamically stable cis-thiolane

core with >98% diastereomeric excess (de).

Strategic Route Analysis
The synthesis relies on the stereospecific cyclization of meso-2,5-dibromoadipate. The

mechanism involves two sequential nucleophilic substitutions (

) by the sulfide ion (

).

First Substitution (Intermolecular): Inversion of configuration at C2 (
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).

Second Substitution (Intramolecular): Inversion of configuration at C5 (

).

Starting with the meso precursor (2R, 5S), this double inversion sequence yields the (2S, 5R)

product. Due to the symmetry of the molecule, (2S, 5R) is identical to (2R, 5S), confirming the

retention of the cis-geometry (meso) in the final product.

Reaction Scheme
Figure 1: Synthetic pathway leveraging double-inversion stereochemistry.

Detailed Experimental Protocols
Protocol A: Preparation of meso-Dimethyl 2,5-
Dibromoadipate
Objective: Isolate the pure meso diastereomer from the crude bromination mixture. The meso

isomer typically has a higher melting point and lower solubility than the racemic pair, facilitating

purification by crystallization.

Reagents:

Adipic acid (1.0 eq)

Thionyl chloride (

) (2.5 eq)

Bromine (

) (2.2 eq)

Methanol (Excess)

Procedure:

Bromination: In a reactor equipped with a scrubber (for HCl/SO2), heat adipic acid and
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to 85°C for 2 hours to form adipoyl chloride.

Add

dropwise at 60-70°C. Irradiate with a tungsten lamp or add a catalytic amount of

to initiate alpha-bromination.

Esterification: Cool the mixture to 0°C. Slowly add absolute methanol (Caution: Exothermic).

Reflux for 2 hours.

Crystallization: Cool the methanolic solution to -10°C. The meso-isomer precipitates

preferentially.

Filtration: Filter the white crystals. Recrystallize from hot methanol to ensure removal of the

racemic (dl) contaminants.

Target Melting Point: 75–77°C (Literature standard for meso-ester).

Protocol B: Cyclization to cis-Dimethyl Thiolane-2,5-
dicarboxylate
Objective: Stereospecific ring closure.

Reagents:

meso-Dimethyl 2,5-dibromoadipate (1.0 eq)

Sodium Sulfide Nonahydrate (

) (1.1 eq)

Solvent: Methanol/Water (9:1 v/v)

Procedure:

Dissolution: Dissolve meso-dibromo ester in methanol (concentration ~0.5 M).

Reagent Prep: Dissolve
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in a minimum amount of water.

Addition: Heat the ester solution to mild reflux (65°C). Add the sulfide solution dropwise over

1 hour. Crucial: Slow addition favors intramolecular cyclization over intermolecular

polymerization.

Reaction: Stir at reflux for 4 hours. Monitor by TLC (Hexane/EtOAc 4:1) or GC-MS.[1]

Workup: Evaporate methanol under reduced pressure. Resuspend the residue in water and

extract with Dichloromethane (DCM) x3.

Purification: Dry organic layer over

and concentrate.

Note: The product is often an oil or low-melting solid. If necessary, distill under high

vacuum (approx. 110°C at 0.5 mmHg) to remove polymeric byproducts.

Protocol C: Ammonolysis to (2R,5S)-Thiolane-2,5-
dicarboxamide
Objective: Conversion of diester to diamide without epimerization.

Reagents:

cis-Dimethyl thiolane-2,5-dicarboxylate (1.0 eq)

Ammonia (

) solution (7N in Methanol) (Excess, >10 eq)

Procedure:

Mixing: Place the diester in a pressure-rated vessel (autoclave or heavy-walled glass

reactor).

Ammonia Charge: Add cold 7N methanolic ammonia.

Reaction: Seal the vessel and stir at Room Temperature (20-25°C) for 24–48 hours.
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Observation: The reaction is initially homogeneous. As the diamide forms, it will precipitate

out of the solution as a white solid due to its low solubility in methanol.

Isolation: Filter the white precipitate.

Washing: Wash the cake with cold methanol (x2) and diethyl ether (x1) to remove residual

ester and traces of mono-amide.

Drying: Vacuum dry at 40°C.

Yield Expectations:

Step Typical Yield Purity Target

Bromination/Esterification 65-70% (meso) >98% (by mp)

Cyclization 75-85% >95% (GC)

| Ammonolysis | 85-90% | >99% (HPLC) |

Analytical Quality Control
Stereochemical Verification
The cis (meso) and trans (racemic) isomers can be distinguished by 1H NMR.

cis-Isomer (Target): Due to the plane of symmetry, the protons at C2 and C5 are chemically

equivalent. The ring methylene protons (C3, C4) appear as complex multiplets.

trans-Isomer: Lacks the plane of symmetry in the same way (C2 symmetry axis), often

showing different coupling constants (

-values) between the H2/H5 protons and the adjacent methylenes.

Specification for (2R,5S)-Thiolane-2,5-dicarboxamide:

Appearance: White crystalline powder.

Melting Point: >230°C (Decomposes).
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Solubility: Poor in MeOH, EtOH; Soluble in DMSO, DMF, hot water.

Mass Spec (ESI+): [M+H]+ = 175.2 Da.

Safety & Handling (HSE)
Organosulfur Hazards[1]

Hydrogen Sulfide (

): The reaction of

with acidic impurities can release

, a highly toxic gas.

Control: Ensure the reaction mixture pH remains basic (> pH 9) during sulfide addition.

Use a caustic scrubber (NaOH solution) on the reactor vent.

Odor Control: Thiolane derivatives have a characteristic, potent sulfur odor ("gas leak"

smell).

Control: All rotary evaporation and filtration must be performed in a fume hood. Treat

glassware with dilute bleach (NaOCl) solution before washing to oxidize residual sulfides.

Process Workflow Diagram
Figure 2: Operational workflow with Critical Quality Attributes (CQA) checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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